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Compound of Interest

Compound Name: Menasylic acid

Cat. No.: B15082885 Get Quote

Disclaimer: The following information pertains to Mandelic Acid. It is presumed that "Menasylic
acid" was a typographical error. It is crucial to always consult the specific Safety Data Sheet

(SDS) for the particular formulation of Mandelic Acid being used, as hazards and handling

requirements can vary.

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for laboratory personnel, including researchers, scientists, and drug

development professionals, working with Mandelic Acid.

I. Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to ensure the safety of laboratory personnel.

The following table summarizes the recommended PPE for handling Mandelic Acid, primarily in

its solid (powder) form and when preparing solutions.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Handling

Solid/Powder

Safety glasses

with side-shields

or chemical

safety goggles.

[1][2] A face

shield may be

required for

larger quantities.

[3]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene, or

butyl rubber).[4]

Inspect gloves

for integrity

before use.[3]

Lab coat or long-

sleeved clothing.

[1] Chemical-

resistant apron

for larger

quantities.[1]

For fine dusts or

aerosols, a

NIOSH-approved

respirator with a

particulate filter

is recommended.

[1][3]

Handling

Solutions

Chemical safety

goggles.[3] A

face shield is

recommended

when handling

larger volumes or

more

concentrated

solutions.

Chemical-

resistant gloves.

The choice of

glove material

should be based

on the solvent

used. Nitrile

gloves are a

common choice

for aqueous

solutions.[4]

Lab coat and, if

there is a splash

risk, a chemical-

resistant apron.

Not generally

required if

working in a well-

ventilated area or

a fume hood. If

vapors or mists

are generated, a

respirator may

be necessary.

Note on Glove Selection: The breakthrough time and permeation rate of gloves are critical

factors. While specific data for Mandelic Acid is not readily available, it is good practice to

consult glove manufacturer's chemical resistance guides for the specific type of glove being

used.[5][6][7] For acids in general, butyl, neoprene, and nitrile gloves often provide good

resistance.[4]

II. Step-by-Step Handling Procedures
Adherence to standardized procedures is critical for minimizing risk. The following workflow

outlines the key steps for the safe handling of Mandelic Acid in a laboratory setting.
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Preparation

Handling

Storage

Cleanup & Disposal

1. Review SDS

2. Don Appropriate PPE

3. Prepare Well-Ventilated Workspace

4. Weigh Solid in Fume Hood

5. Prepare Solution in Fume Hood

6. Store in Tightly Sealed, Light-Resistant Container

7. Store in a Cool, Dry, Well-Ventilated Area

8. Decontaminate Work Surfaces

9. Dispose of Waste According to Regulations

10. Doff and Dispose of PPE

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Mandelic Acid.
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III. Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

A. Spills

For small spills of solid Mandelic Acid, the following steps should be taken:

Evacuate and Alert: Alert others in the immediate area.

Ventilate: Ensure the area is well-ventilated.

PPE: Wear appropriate PPE, including respiratory protection if dust is present.[3]

Containment: Prevent the spread of the dust.[8]

Cleanup: Carefully sweep up the solid material and place it into a suitable, labeled container

for disposal.[1][3] Avoid generating dust.[1][3]

Decontamination: Clean the spill area with soap and water.[9]

For larger spills, or spills of Mandelic Acid solutions:

Evacuate and Secure: Evacuate the area and restrict access.

Ventilate: If safe to do so, increase ventilation by opening a fume hood sash.

Containment: For liquid spills, create a dike around the spill using an absorbent material like

vermiculite or sand.[8][10]

Neutralization (for acidic solutions): If the solution is acidic, it can be neutralized with a mild

base such as sodium bicarbonate.[8][10] Use pH paper to confirm neutralization.[8][10]

Absorption: Absorb the neutralized liquid with an inert material.

Collection: Scoop the absorbed material into a labeled container for disposal.[9]

Decontamination: Decontaminate the area with soap and water.
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B. First Aid

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.[2]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes.[2] If irritation persists, seek

medical attention.

Inhalation

Move the person to fresh air.[2] If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

IV. Disposal Plan
All waste materials containing Mandelic Acid must be handled and disposed of in accordance

with local, state, and federal regulations.[3]

Solid Waste: Unused or contaminated solid Mandelic Acid should be placed in a clearly

labeled, sealed container.

Liquid Waste: Solutions of Mandelic Acid should be collected in a labeled, sealed waste

container. Depending on the concentration and other components in the solution, it may

require neutralization before disposal. Do not pour Mandelic Acid solutions down the drain

unless authorized by your institution's environmental health and safety department.
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Contaminated Materials: Used PPE, spill cleanup materials, and empty containers should be

considered contaminated. Dispose of these materials as hazardous waste. Puncture empty

containers to prevent reuse.[3]

V. Quantitative Data
The following table summarizes key quantitative data for Mandelic Acid. It is important to note

that occupational exposure limits have not been established by major regulatory bodies.[1][2]

[11]

Parameter Value Reference

Molecular Formula C₈H₈O₃

Molecular Weight 152.15 g/mol

Melting Point 118 - 122 °C [2]

pH 2.3 (10 g/L solution)

Vapor Pressure <0.1 mbar @ 20 °C [2]

Occupational Exposure Limits

(OELs)
Not established [1][2][11]

VI. Storage
Proper storage is essential for maintaining the stability of Mandelic Acid and preventing

accidents.

Containers: Store in tightly closed, original containers.[1] Mandelic acid is light-sensitive, so

use light-resistant containers.[1][3]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[1]

[3]

Incompatible Materials: Avoid storage with strong oxidizing agents, strong bases, strong

acids, and reducing agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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